Cas no 4474-86-6 (Nα-Cbz-D-asparagine)

• Product Name: Nα-Cbz-D-asparagine
• CAS No: 4474-86-6
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• MDL: MFCD00065696
• CID: 45096
• PubChem ID: 1712147
• Update Time: 2025-05-21

Nα-Cbz-D-asparagine Chemical and Physical Properties

Names and Identifiers

• N-Cbz-D-Asparagine
• N-alpha-CBZ-D-Asparagine
• 4-Amino-2-{[(benzyloxy)carbonyl]amino}-4-oxobutanoic acid
• N-Cbz-D-Asn-OH
• Nalpha-Cbz-D-Asparagine
• Nalpha-Carbobenzoxy-D-asparagine
• (2R)-4-amino-4-oxo-2-(phenylmethoxycarbonylamino)butanoic acid
• Benzyloxycarbonyl-D-asparagine
• N-Carbobenzyloxy-D-asparagine
• Nα-Cbz-D-asparagine
• N-α-Z-D-asparagine
• Z-D-Asn-OH
• Z-L-Asn-OH
• N&alpha
• Nα-Carbobenzoxy-D-asparagine
• Nα-Benzyloxycarbonyl-D-asparagine
• (2R)-2-{[(benzyloxy)carbonyl]amino}-3-carbamoylpropanoic acid
• AS-16060
• CBZ D-Asparagine
• N-CARBOBENZOXY-D-ASPARAGINE
• AKOS016842396
• D-Asparagine, N2-[(phenylmethoxy)carbonyl]-
• InChI=1/C12H14N2O5/c13-10(15)6-9(11(16)17)14-12(18)19-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H2,13,15)(H,14,18)(H,16,17)/t9-/m1/s1
• Nalpha -Benzyloxycarbonyl-D-asparagine
• Q63392931
• Carbobenzoxy-L-asparagine
• C-2105
• SCHEMBL3569541
• A826678
• MFCD00065696
• DTXSID30364824
• J-300052
• (R)-4-AMINO-2-(BENZYLOXYCARBONYLAMINO)-4-OXOBUTANOIC ACID
• 2(R)-benzyloxycarbonylamino-succinamic acid
• (R)-4-amino-2-[[(benzyloxy)carbonyl]amino]-4-oxobutanoic acid
• C12H14N2O5
• CS-0149990
• EN300-121308
• 4474-86-6
• (2R)-4-azanyl-4-oxidanylidene-2-(phenylmethoxycarbonylamino)butanoic acid
• ((Benzyloxy)carbonyl)-D-asparagine
• FUCKRCGERFLLHP-SECBINFHSA-
• Na-Carbobenzoxy-D-asparagine
• N
• A-Carbobenzoxy-D-asparagine

• MDL： MFCD00065696
• Inchi： 1S/C12H14N2O5/c13-10(15)6-9(11(16)17)14-12(18)19-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H2,13,15)(H,14,18)(H,16,17)/t9-/m1/s1
• InChI Key： FUCKRCGERFLLHP-SECBINFHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC(N)=O)=O)CC1C=CC=CC=1
• BRN： 2294171

Computed Properties

• Exact Mass: 266.09000
• Monoisotopic Mass: 266.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -0.1
• Topological Polar Surface Area: 119A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.355
• Melting Point: 161-171°C
• Boiling Point: 580.6±50.0℃ at 760 mmHg
• Flash Point: 304.9 °C
• Refractive Index: -6.5 ° (C=1.6, AcOH)
• PSA: 118.72000
• LogP: 1.33260
• Solubility: Uncertain
• Specific Rotation: -6.5° (c=1.6, AcOH)

Nα-Cbz-D-asparagine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents

Additional information on Nα-Cbz-D-asparagine

Nα-Cbz-D-Asparagine: A Comprehensive Overview

Nα-Cbz-D-Asparagine, also known by its CAS registry number 4474-86-6, is a significant compound in the field of organic chemistry and biochemistry. This compound is a derivative of D-asparagine, a naturally occurring amino acid, and is widely used in various research and industrial applications. The term Nα-Cbz refers to the carbobenzyloxy (Cbz) group attached to the nitrogen atom of the amino acid, which plays a crucial role in protecting the amine functionality during chemical synthesis.

The structural formula of Nα-Cbz-D-Asparagine consists of a central carbon atom bonded to an amino group (NH2), a carboxyl group (COOH), a hydrogen atom, and the Cbz protecting group. The D configuration indicates that the chiral center of the molecule is in the dextrorotatory form. This stereochemistry is essential for its biological activity and interactions within living systems. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how compounds like Nα-Cbz-D-Asparagine can influence therapeutic outcomes.

In terms of synthesis, Nα-Cbz-D-Asparagine is typically prepared through a multi-step process involving the protection of D-asparagine with a Cbz group. This protection is often achieved using benzyl chlorides or other suitable reagents under basic conditions. The reaction conditions are carefully controlled to ensure high yields and purity, which are critical for downstream applications such as peptide synthesis or biochemical assays.

One of the most notable applications of Nα-Cbz-D-Asparagine is in peptide synthesis. The Cbz group serves as an excellent protecting group due to its stability under mild acidic conditions and ease of removal using reagents like trifluoroacetic acid (TFA). This makes it ideal for use in solid-phase peptide synthesis (SPPS), where precise control over amino acid coupling and deprotection is essential. Recent advancements in SPPS have further enhanced the efficiency and scalability of peptide synthesis, with compounds like Nα-Cbz-D-Asparagine playing a pivotal role in these developments.

Beyond peptide synthesis, Nα-Cbz-D-Asparagine has found applications in various biochemical studies. For instance, it has been used as a substrate in enzymatic assays to investigate the activity and specificity of peptidases and amidases. These enzymes are critical in processes such as protein degradation and recycling, making them attractive targets for drug development. Recent research has explored the potential of inhibitors derived from compounds like Nα-Cbz-D-Asparagine to modulate enzyme activity, offering new insights into therapeutic strategies for diseases such as cancer and neurodegenerative disorders.

The physical properties of Nα-Cbz-D-Asparagine strong> also make it suitable for analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its molecular weight, calculated based on its molecular formula C13H17N3O3, is approximately 285 g/mol. The compound exhibits good solubility in organic solvents like dichloromethane and acetonitrile, which facilitates its use in chromatographic separations and purification processes.

In terms of safety considerations, while Nα-Cbz-D-Asparagine strong> is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound.

The growing interest in sustainable chemistry has led researchers to explore greener synthetic methods for producing compounds like < strong >Nα-Cbz-D-Asparagine< / strong > . For example, recent studies have investigated the use of biocatalysts or environmentally friendly solvents to reduce waste generation and improve process efficiency. These advancements align with global efforts to promote eco-friendly practices within the chemical industry.

In conclusion, < strong >Nα-Cbz-D-Asparagine< / strong > remains a vital compound in both academic research and industrial applications. Its versatility as a building block in peptide synthesis, coupled with its utility in biochemical studies and analytical techniques, underscores its importance in modern chemistry. As research continues to uncover new applications and optimize synthetic methods, compounds like this will undoubtedly play an even greater role in advancing science and technology.